[3-(3-Methanesulfonylphenoxy)propyl](methyl)amine
Overview
Description
“3-(3-Methanesulfonylphenoxy)propylamine” is a chemical compound with the CAS Number: 1157832-52-4 . It has a molecular weight of 243.33 and its IUPAC name is N-methyl-3-[3-(methylsulfonyl)phenoxy]-1-propanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17NO3S/c1-12-7-4-8-15-10-5-3-6-11(9-10)16(2,13)14/h3,5-6,9,12H,4,7-8H2,1-2H3 . This code provides a specific description of the molecule’s structure.
Physical And Chemical Properties Analysis
“3-(3-Methanesulfonylphenoxy)propylamine” is a liquid at room temperature .
Scientific Research Applications
Reactions with Amino Groups :
- Methyl methanesulfonothioate (MMTS), a related compound, reacts with amino groups, suggesting caution when using MMTS in reactions where amine interaction could yield undesired products. This insight is relevant for understanding the reactivity of related methanesulfonyl compounds like 3-(3-Methanesulfonylphenoxy)propylamine in biochemical contexts (Kluger & Tsui, 1980).
Synthesis and Potassium Channel Blocking :
- The synthesis of compounds related to 3-(3-Methanesulfonylphenoxy)propylamine has been explored for their potential as Class III antiarrhythmic agents, demonstrating the relevance of methanesulfonamido groups in medical chemistry (Connors et al., 1991).
Sulfonylation of Alcohols :
- Effective sulfonylation of alcohols using methanesulfonyl chloride highlights the practical applications in the synthesis of complex and optically active compounds, relevant to the functionalization of alcohols in pharmaceutical and agrochemical industries (Tanabe et al., 1995).
Selective Class III Antiarrhythmic Agents :
- Bis(arylalkyl)amines with a methanesulfonamido moiety, similar in structure to 3-(3-Methanesulfonylphenoxy)propylamine, have been studied as selective class III antiarrhythmic agents, indicating the potential medical applications of such compounds (Cross et al., 1990).
Coenzyme M Analogues and Methane Biosynthesis :
- Studies on analogues of 2-(methylthio)ethanesulfonate, a compound related to 3-(3-Methanesulfonylphenoxy)propylamine, provide insights into methane biosynthesis and potential applications in understanding microbial energy processes (Gunsalus et al., 1978).
New Particle Formation in Atmospheric Chemistry :
- Research on methanesulfonic acid-driven new particle formation enhanced by amines, including monoethanolamine, highlights the atmospheric relevance of compounds structurally similar to 3-(3-Methanesulfonylphenoxy)propylamine (Shen et al., 2019).
Safety and Hazards
properties
IUPAC Name |
N-methyl-3-(3-methylsulfonylphenoxy)propan-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3S/c1-12-7-4-8-15-10-5-3-6-11(9-10)16(2,13)14/h3,5-6,9,12H,4,7-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMAFAKOQKKKBCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCOC1=CC(=CC=C1)S(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.